6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
Overview
Description
6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile is a chemical compound with the molecular formula C8H5BrN4. It has a molecular weight of 212.05 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6BrN3/c1-5-2-7-9-3-6(8)4-11(7)10-5/h2-4H,1H3 .Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 212.05 . The compound should be stored in a dry environment at 2-8°C .Scientific Research Applications
Synthesis and Antimicrobial Activity
6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile is utilized as a precursor in the synthesis of new pyrazolo[1,5-a]pyrimidine derivatives. These compounds have been synthesized using deep eutectic solvents (DES), which offer advantages like a benign environment and high yield. They have been evaluated for their antimicrobial activity, indicating potential applications in medical research and development of new antimicrobial agents (Deshmukh et al., 2016).
Role in Synthesis of Pyrazolo[3,4-d]pyrimidines
This compound has been used in the synthesis of 4-alkylamino-1-methylpyrazolo[3,4-d]pyrimidine-3-carbonitriles. These compounds were synthesized through a process that involves the condensation of N-substituted amides with 5-amino-1-methylpyrazole-3,4-dicarbonitrile via a Dimroth rearrangement. This synthesis pathway highlights the versatility of this compound in creating structurally diverse molecules (Hecht & Werner, 1973).
Development of Novel Derivatives for Biological Applications
This compound is used in the development of novel derivatives like benzo[b]pyrazolo[5′,1′:2,3]pyrimido[4,5-e][1,4]thiazines. These derivatives were synthesized through a one-pot cyclocondensation process, indicating its potential for creating complex molecular structures useful in various biological studies (Sheikhi-Mohammareh et al., 2016).
Application in Tumor Imaging with Positron Emission Tomography
Research has explored the use of 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives, synthesized from this compound, in tumor imaging using positron emission tomography (PET). These studies have evaluated the biological behavior and tumor uptake kinetics of these compounds, showcasing their potential in medical imaging and oncological research (Xu et al., 2012).
Safety and Hazards
The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements are P261, P305, P338, and P351, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Properties
IUPAC Name |
6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN4/c1-5-7(2-10)8-11-3-6(9)4-13(8)12-5/h3-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQYKYYUHNQGMLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(C=NC2=C1C#N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101200377 | |
Record name | 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101200377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1242268-30-9 | |
Record name | 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1242268-30-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101200377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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